Cas no 122453-02-5 (2-(4-Chlorophenyl)-1H-pyrrole-3-carbonitrile)

2-(4-Chlorophenyl)-1H-pyrrole-3-carbonitrile is a versatile intermediate in organic synthesis, characterized by its pyrrole and cyano groups. It exhibits high purity and stability, facilitating its use in the synthesis of various pharmaceuticals and agrochemicals. The chlorophenyl group imparts excellent directing properties, enhancing the efficiency of substitution reactions. Its unique structure allows for the development of complex molecules with diverse applications.

2-(4-Chlorophenyl)-1H-pyrrole-3-carbonitrile structure

122453-02-5 structure

Product Name:2-(4-Chlorophenyl)-1H-pyrrole-3-carbonitrile

CAS No:122453-02-5

MF:C₁₁H₇ClN₂

MW:202.639681100845

CID:1039638

PubChem ID:14623210

Update Time:2025-10-17

2-(4-Chlorophenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chlorophenyl)-1H-pyrrole-3-carbonitrile
- 1H-Pyrrole-3-carbonitrile, 2-(4-chlorophenyl)-
- 2(p-chlorophenyl)-pyrrole-3-carbonitrile
- 2-(p-chlorophenyl)pyrrole-3-carbonitrile
- ACMC-20afnn
- AGN-PC-00206F
- AK104554
- ANW-71217
- CTK0F7910
- SureCN7784781
- SB63253
- DB-337652
- DTXSID10562321
- 122453-02-5
- 2-p-chlorophenyl-3-cyanopyrrole
- SCHEMBL7784781
- AYHPEZVIRQXWOM-UHFFFAOYSA-N
- Inchi： 1S/C11H7ClN2/c12-10-3-1-8(2-4-10)11-9(7-13)5-6-14-11/h1-6,14H
- InChI Key： AYHPEZVIRQXWOM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=C(C#N)C=CN1

Computed Properties

Exact Mass: 202.02991
Monoisotopic Mass: 202.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 39.6Å²

Experimental Properties

PSA: 39.58

2-(4-Chlorophenyl)-1H-pyrrole-3-carbonitrile Pricemore >>

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